Cas no 2901082-94-6 (3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl)

• Product Name: 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl
• CAS No: 2901082-94-6
• MF: C₁₃H₇BrClF₃
• MW: 335.546892404556
• CID: 6796074
• PubChem ID: 171367615
• Update Time: 2025-06-15

3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl
• 2901082-94-6
• MFCD34768189

• Inchi： 1S/C13H7BrClF3/c14-11-5-9(6-12(15)7-11)8-1-3-10(4-2-8)13(16,17)18/h1-7H
• Inchi： InChI=1S/C13H7BrClF3/c14-11-5-9(6-12(15)7-11)8-1-3-10(4-2-8)13(16,17)18/h1-7H
• InChI Key： GDYAEDVTGCBDQX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)Cl
• SMILES： C1=CC(=CC=C1C2=CC(=CC(=C2)Br)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 333.93717g/mol
• Monoisotopic Mass: 333.93717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Additional information on 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl

3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl (CAS No. 2901082-94-6): An Overview

3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl (CAS No. 2901082-94-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique halogenated and trifluoromethylated structure, offers a range of potential applications in drug discovery and advanced materials development.

The molecular structure of 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl consists of a biphenyl core with a bromine atom at the 3-position, a chlorine atom at the 5-position, and a trifluoromethyl group at the 4'-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an intriguing candidate for various scientific investigations.

In the realm of medicinal chemistry, 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond its medicinal applications, 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl has also found utility in materials science. The trifluoromethyl group is known for its electron-withdrawing properties and hydrophobic nature, which can enhance the performance of materials in various applications. A study published in Advanced Materials (2023) reported that this compound can be used as a building block for the synthesis of advanced polymers with improved thermal stability and mechanical strength.

The synthesis of 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. Recent advancements in catalytic methods have further optimized these processes, making the large-scale production of this compound more feasible.

In terms of safety and environmental impact, it is crucial to handle 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl with care due to its halogenated nature. Proper safety protocols should be followed to minimize exposure risks and ensure environmental sustainability. Regulatory guidelines from organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide valuable guidance on the safe handling and disposal of such compounds.

The future prospects for 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Collaborative efforts between academia and industry are expected to drive innovation and bring new products based on this compound to market.

In conclusion, 3-Bromo-5-chloro-4'-(trifluoromethyl)-1,1'-biphenyl (CAS No. 2901082-94-6) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.